3-((6-(dimethylamino)pyrazin-2-yl)oxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-[6-(dimethylamino)pyrazin-2-yl]oxy-N-thiophen-2-ylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C15H19N5O2S/c1-19(2)12-8-16-9-13(17-12)22-11-5-6-20(10-11)15(21)18-14-4-3-7-23-14/h3-4,7-9,11H,5-6,10H2,1-2H3,(H,18,21)
• InChI Key: LNOQERPLNWVFNY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=CC(=N1)OC2CCN(C2)C(=O)NC3=CC=CS3
• Molecular Formula: C15H19N5O2S
• Molecular Weight: 333.4 g/mol

Description

3-((6-(dimethylamino)pyrazin-2-yl)oxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C15H19N5O2S and its molecular weight is 333.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has focused on synthesizing novel heterocyclic compounds using various starting materials and methodologies. For example, Gad-Elkareem et al. (2011) explored the synthesis of new thio-substituted ethyl nicotinate derivatives, leading to the formation of thieno[2,3-b]pyridines and pyridothienopyrimidine derivatives, which were screened for their antimicrobial activities. This indicates the potential for synthesizing complex heterocyclic structures that could have applications in drug development and other areas of chemistry (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Antimicrobial Activities

Several studies have investigated the antimicrobial properties of newly synthesized compounds. For instance, Gouda et al. (2010) synthesized new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety and evaluated their antimicrobial activities, suggesting the potential use of these compounds in developing new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Potential Medicinal Chemistry Applications

The synthesis and evaluation of novel compounds often target potential medicinal applications. For example, Deady et al. (2003) synthesized carboxamide derivatives of benzo[b][1,6]naphthyridines and tested their growth inhibitory properties against various cancer cell lines, highlighting the potential therapeutic applications of these compounds (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).